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Compound of Interest

Compound Name: 1-tert-Butyl-2-methylbenzene

Cat. No.: B7884915 Get Quote

Application Notes and Protocols for 2-tert-
Butyltoluene
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the proper storage and handling of 2-tert-

butyltoluene. Adherence to these protocols is crucial to ensure personnel safety and maintain

the integrity of research and development activities.

Chemical and Physical Properties
2-tert-butyltoluene is a combustible liquid that is toxic if inhaled or swallowed and causes

serious eye irritation.[1] Understanding its physical and chemical properties is essential for safe

handling.

Table 1: Physical and Chemical Properties of 2-tert-Butyltoluene
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Property Value Unit Source

Molecular Formula C₁₁H₁₆ [2][3][4]

Molecular Weight 148.24 g/mol [1][2][3]

CAS Number 1074-92-6 [1][2][3]

Boiling Point 473 - 473.6 K [3]

Melting/Freezing Point < -25 °C

222.83 K

Flash Point 510 °C [5]

Vapor Density 4.62 (Air = 1) [5]

IUPAC Name
1-tert-butyl-2-

methylbenzene
[1][2]

Storage Procedures
Proper storage of 2-tert-butyltoluene is critical to prevent accidents and maintain its chemical

stability.

Containers: Store in original, tightly closed containers.[6][7]

Location: Keep in a cool, well-ventilated place away from heat, sparks, open flames, and

other ignition sources.[6][7][8] Store in a locked-up area.[7]

Incompatible Materials: Segregate from strong oxidizing agents such as perchlorates,

peroxides, permanganates, chlorates, nitrates, chlorine, bromine, and fluorine.[7][8]

Static Discharge: Take precautionary measures against static discharge. Ground and bond

containers and receiving equipment.[6][7]

Handling Procedures
When handling 2-tert-butyltoluene, all personnel must adhere to the following safety protocols

to minimize exposure risk.
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Ventilation: Use only outdoors or in a well-ventilated area, preferably within a certified

chemical fume hood.[7][9]

Personal Protective Equipment (PPE): Wear appropriate protective equipment at all times.

Eye and Face Protection: Chemical splash goggles or a face shield are mandatory.[9]

Hand Protection: Use chemically resistant gloves (e.g., Viton®, Butyl rubber, Polyvinyl

alcohol).[9]

Body Protection: Wear a standard laboratory coat. For tasks with a high risk of splashing,

an impervious apron or coveralls are recommended.[9]

Respiratory Protection: If working outside a fume hood or if exposure limits may be

exceeded, a NIOSH-approved respirator with an organic vapor cartridge is required.[7][9]

Hygiene: Avoid contact with skin, eyes, and clothing.[6] Wash hands thoroughly after

handling. Do not eat, drink, or smoke in areas where the chemical is handled or stored.[6][7]

Tools: Use only non-sparking tools and explosion-proof equipment.[7][9]

Experimental Protocols
Protocol 4.1: Safe Transfer of 2-tert-Butyltoluene

Preparation:

Ensure the work area is clean and free of clutter.

Verify that a certified chemical fume hood is operational.

Assemble all necessary equipment (e.g., receiving vessel, non-sparking funnel, graduated

cylinder).

Don all required PPE as outlined in Section 3.

Procedure:
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Ground and bond both the source and receiving containers to prevent static discharge.[7]

Carefully open the source container, being mindful of any potential pressure buildup.[6]

Slowly pour the required amount of 2-tert-butyltoluene into the receiving vessel using a

non-sparking funnel.

Avoid splashing.

Securely close both containers immediately after transfer.

Post-Transfer:

Wipe down any minor drips on the exterior of the containers with a compatible absorbent

material.

Dispose of contaminated materials as hazardous waste.

Wash hands thoroughly.

Spill and Leak Procedures
In the event of a spill or leak, immediate and appropriate action is necessary to contain the

situation and prevent exposure.

Evacuation: Evacuate all non-essential personnel from the spill area.[8][10]

Ignition Sources: Remove all sources of ignition.[7][8][10]

Ventilation: Ensure the area is well-ventilated.

Containment: For small spills, use absorbent paper or other non-combustible absorbent

materials like sand, dry lime, or soda ash to pick up the liquid.[8][10] Do not flush into surface

water or the sanitary sewer system.[7]

Cleanup:

Wear appropriate PPE, including respiratory protection.
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Place the absorbed material into a sealed, vapor-tight plastic bag or a suitable, closed

container for disposal.[7][10]

Decontaminate the spill area with a suitable solvent (e.g., 60-70% ethanol) followed by

washing with soap and water.[9][10]

Reporting: Report the incident to the appropriate safety officer.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing has stopped, begin rescue breathing.

Call a poison center or doctor immediately.[10][11]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with

soap and plenty of water.[10][11]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[7][11]

Ingestion: Immediately call a poison center or doctor. Rinse mouth. Do NOT induce vomiting.

[11][12]

Disposal
Dispose of 2-tert-butyltoluene and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations.[6][7][11] Use a licensed waste disposal

company.[11]

Diagrams
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Spill of 2-tert-butyltoluene Occurs

Assess Spill Size and Risk

Small, Manageable Spill?

Large or Uncontrolled Spill?

No

Evacuate Immediate Area

Yes

Evacuate Building & Activate Alarm

Yes

Don Appropriate PPE

Contain Spill with Absorbent Material

Clean Up and Decontaminate Area

Dispose of Waste as Hazardous

Report Incident

Call Emergency Services

Click to download full resolution via product page

Caption: Decision tree for 2-tert-butyltoluene spill response.
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Start: Prepare for Handling

Review Safety Data Sheet (SDS)

Prepare Work Area (Fume Hood)

Gather All Necessary Materials

Don Personal Protective Equipment (PPE)

Perform Experimental Task

Clean Work Area & Equipment

Dispose of Waste Properly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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